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Compound of Interest

Compound Name: Heptahelicene

Cat. No.: B099783 Get Quote

For immediate release:

As a trusted partner in research and development, we are committed to providing essential

safety and logistical information that extends beyond the laboratory bench. This guide offers

procedural, step-by-step instructions for the proper disposal of heptahelicene, ensuring the

safety of personnel and compliance with environmental regulations. Heptahelicene, a

polycyclic aromatic hydrocarbon (PAH), requires careful handling and disposal due to its

classification as a hazardous material.

Heptahelicene: Key Data for Disposal
A clear understanding of a compound's properties is critical for its safe management. The

following table summarizes key quantitative data for heptahelicene.
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Property Value Source

Chemical Formula C₃₀H₁₈ [1][2]

Molecular Weight 378.47 g/mol [1][2]

CAS Number 16914-68-4 [1][3]

Appearance
White to light yellow powder or

crystal

Purity >98.0% (HPLC)

Melting Point 255 °C

Storage Temperature 0-10°C (Refrigerated)

Sensitivity Air and heat sensitive

Procedural Guidance for Heptahelicene Disposal
As a polycyclic aromatic hydrocarbon, heptahelicene waste is regulated as hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[4][5] Adherence to the following

procedures is mandatory for its disposal.

Step 1: Waste Identification and Segregation

Characterize the Waste: All materials contaminated with heptahelicene, including unused

product, reaction byproducts, contaminated labware (e.g., gloves, filter paper, vials), and

cleaning materials, must be treated as hazardous waste.

Segregate Waste Streams: Do not mix heptahelicene waste with other chemical waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) department. Proper segregation prevents dangerous reactions and facilitates correct

disposal.

Step 2: Packaging and Labeling

Use Designated Containers: Collect all heptahelicene waste in a dedicated, leak-proof, and

chemically compatible container. The container must be in good condition and have a secure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/B099783
https://webbook.nist.gov/cgi/cbook.cgi?ID=R525312&Mask=2000
https://www.benchchem.com/product/B099783
https://webbook.nist.gov/cgi/cbook.cgi?ID=R525312&Mask=2000
https://www.benchchem.com/product/B099783
https://wap.guidechem.com/dictionary_keys_16914-68-4.html
https://www.benchchem.com/product/b099783?utm_src=pdf-body
https://www.benchchem.com/product/b099783?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp69-c7.pdf
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.benchchem.com/product/b099783?utm_src=pdf-body
https://www.benchchem.com/product/b099783?utm_src=pdf-body
https://www.benchchem.com/product/b099783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lid.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "Heptahelicene," and any other identifiers required by your institution

and local regulations. The label should also include the accumulation start date.

Step 3: Storage

Designated Storage Area: Store the sealed waste container in a designated satellite

accumulation area or a central hazardous waste storage facility.

Safe Storage Conditions: The storage area must be secure, well-ventilated, and away from

sources of ignition. Store under inert gas as heptahelicene is air and heat sensitive.

Step 4: Disposal

Engage a Certified Hazardous Waste Vendor: The disposal of heptahelicene must be

handled by a licensed hazardous waste disposal company. Your institution's EHS

department will have approved vendors for this purpose.

Incineration as the Primary Disposal Method: The recommended and most common method

for the disposal of PAHs is high-temperature incineration.[6] This process should be carried

out in a licensed hazardous waste incinerator. Temperatures for the incineration of PAHs can

range from below 800°C to up to 1100°C to ensure complete destruction.[6][7][8]

Documentation: Ensure that all necessary paperwork, including a hazardous waste manifest,

is completed accurately and accompanies the waste shipment. Retain copies of all

documentation for your records, as required by law.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of heptahelicene.
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Waste Generation & Collection

Interim Storage

Final Disposal

Heptahelicene Waste Generated

Characterize as Hazardous Waste (PAH)

Segregate from other waste streams

Package in a labeled, compatible container

Store in a designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)

Arrange pickup by a certified hazardous waste vendor

High-Temperature Incineration

Complete and file all required documentation

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of heptahelicene waste.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of heptahelicene, fostering a secure laboratory
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environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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